Cas no 64013-41-8 (1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-)
64013-41-8 structure
Product Name:1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-
CAS No:64013-41-8
MF:C12H12O6
MW:252.220084190369
CID:1664402
PubChem ID:16751267
Update Time:2025-04-21
1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-
- 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxyisochromen-1-one
- 64013-41-8
- SCHEMBL9725488
- DTXSID80587829
- 8-Hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-1H-2-benzopyran-1-one
-
- Inchi: 1S/C12H12O6/c1-16-8-4-6-3-7(5-13)18-12(15)9(6)10(14)11(8)17-2/h3-4,13-14H,5H2,1-2H3
- InChI Key: WDOIWJNHSCUKKT-UHFFFAOYSA-N
- SMILES: O1C(C2C(=C(C(=CC=2C=C1CO)OC)OC)O)=O
Computed Properties
- Exact Mass: 252.06336
- Monoisotopic Mass: 252.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.22
1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
64013-41-8 (1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent